![molecular formula C9H7ClFN3O B1491610 [1-(4-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol CAS No. 1249188-60-0](/img/structure/B1491610.png)
[1-(4-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol
Overview
Description
The compound “[1-(4-chloro-2-fluorophenyl)-1H-1,2,3-triazol-4-yl]methanol” is a complex organic molecule that contains a 1,2,3-triazole ring, a common heterocyclic aromatic ring system. The triazole ring is attached to a methanol group and a 4-chloro-2-fluorophenyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the 1,2,3-triazole ring, the methanol group, and the 4-chloro-2-fluorophenyl group. The presence of these functional groups would influence the compound’s reactivity and physical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the 1,2,3-triazole ring could contribute to its stability, while the 4-chloro-2-fluorophenyl group could influence its reactivity .Scientific Research Applications
Crystal Structure Analysis
One of the core applications of this compound is in the analysis of its crystal structure, which is crucial for understanding its chemical behavior and potential interactions. The study by Gonzaga et al. (2016) detailed the crystal structures of related triazole derivatives, providing insights into their molecular arrangements and interactions, such as hydrogen bonding and π-π interactions. These structural analyses are fundamental in the development of new materials and pharmaceuticals, highlighting the compound's utility in α-glycosidase inhibition, a target for diabetes treatment (Gonzaga et al., 2016).
Synthetic Methodologies
Research also encompasses the development of synthetic methodologies for the production and modification of triazole compounds. For example, Moreno-Fuquen et al. (2019) described a catalyst- and solvent-free synthesis approach for producing benzamide derivatives using microwave-assisted Fries rearrangement. Such methodologies enhance the efficiency and sustainability of producing triazole-based compounds, including the one of interest (Moreno-Fuquen et al., 2019).
Applications in Material Science
Triazole derivatives, including the compound of interest, find applications in material science, particularly in the development of new liquid crystal materials and corrosion inhibitors. The research by Zhao et al. (2013) on triazolylferrocene derivatives demonstrated their liquid crystal behaviors, suggesting potential applications in electronic displays and sensors (Zhao et al., 2013). Additionally, Ma et al. (2017) explored the use of triazole derivatives as corrosion inhibitors for mild steel, highlighting their effectiveness in protecting against corrosion, which has implications for industrial applications (Ma et al., 2017).
Antimicrobial and Antitumor Activity
Triazole compounds, by virtue of their structural diversity, have been studied for their antimicrobial and antitumor activities. Nagamani et al. (2018) synthesized triazole derivatives showing significant antimicrobial properties, indicating their potential as novel antimicrobial agents (Nagamani et al., 2018). Similarly, Tang et al. (2018) reported on the synthesis and antitumor activity of a triazole derivative, underscoring its efficacy in inhibiting cancer cell proliferation (Tang et al., 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
[1-(4-chloro-2-fluorophenyl)triazol-4-yl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClFN3O/c10-6-1-2-9(8(11)3-6)14-4-7(5-15)12-13-14/h1-4,15H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFOBBOXHKKTCOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)F)N2C=C(N=N2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClFN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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